Ganciclovir
Ganciclovir
Ganciclovir (INN) is an antiviral medication used to treat or prevent cytomegalovirus (CMV) infections. Ganciclovir is a synthetic analogue of 2′-deoxy-guanosine. It is first phosphorylated to ganciclovir monophosphate by a viral kinase encoded by the cytomegalovirus (CMV) gene UL97 during infection. Subsequently, cellular kinases catalyze the formation of ganciclovir diphosphate and ganciclovir triphosphate, which is present in 10-fold greater concentrations in CMV or herpes simplex virus (HSV)-infected cells than uninfected cells. A prodrug form with improved oral bioavailability (valganciclovir) has also been developed.
Brand Name:
Vulcanchem
CAS No.:
82410-32-0
VCID:
VC0001264
InChI:
InChI=1S/C9H13N5O4/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-5(1-15)2-16/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17)
SMILES:
C1=NC2=C(N1COC(CO)CO)N=C(N=C2O)N
Molecular Formula:
C₉H₁₃N₅O₄
Molecular Weight:
255.23 g/mol
Ganciclovir
CAS No.: 82410-32-0
APIs
VCID: VC0001264
Molecular Formula: C₉H₁₃N₅O₄
Molecular Weight: 255.23 g/mol
| CAS No. | 82410-32-0 |
|---|---|
| Product Name | Ganciclovir |
| Molecular Formula | C₉H₁₃N₅O₄ |
| Molecular Weight | 255.23 g/mol |
| IUPAC Name | 2-[(2-amino-6-hydroxypurin-9-yl)methoxy]propane-1,3-diol |
| Standard InChI | InChI=1S/C9H13N5O4/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-5(1-15)2-16/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17) |
| Standard InChIKey | IRSCQMHQWWYFCW-UHFFFAOYSA-N |
| Isomeric SMILES | C1=NC2=C(N1COC(CO)CO)NC(=NC2=O)N |
| SMILES | C1=NC2=C(N1COC(CO)CO)N=C(N=C2O)N |
| Canonical SMILES | C1=NC2=C(N1COC(CO)CO)NC(=NC2=O)N |
| Description | Ganciclovir (INN) is an antiviral medication used to treat or prevent cytomegalovirus (CMV) infections. Ganciclovir is a synthetic analogue of 2′-deoxy-guanosine. It is first phosphorylated to ganciclovir monophosphate by a viral kinase encoded by the cytomegalovirus (CMV) gene UL97 during infection. Subsequently, cellular kinases catalyze the formation of ganciclovir diphosphate and ganciclovir triphosphate, which is present in 10-fold greater concentrations in CMV or herpes simplex virus (HSV)-infected cells than uninfected cells. A prodrug form with improved oral bioavailability (valganciclovir) has also been developed. |
| Synonyms | RS-21592, BW-759 |
| PubChem Compound | 5273896 |
| Last Modified | Nov 12 2021 |
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